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Compound of Interest

4-Chloro-2-hydroxy-3-
Compound Name:

methylbenzaldehyde
CAS No.: 55289-23-1
Cat. No.: B2360737

Get Quote

\ J

As a Senior Application Scientist overseeing the integration of highly functionalized building
blocks into drug discovery pipelines, | approach laboratory safety not as a checklist, but as a
discipline rooted in molecular understanding.

Handling 4-Chloro-2-hydroxy-3-methylbenzaldehyde (CAS 55289-23-1) requires precise
operational logistics. While its orthogonal reactivity—stemming from the electrophilic formyl
group, the phenolic hydroxyl, and the chloro substituent—makes it invaluable for cross-
coupling and condensation reactions, these exact structural features dictate a rigorous
approach to personal protective equipment (PPE) and environmental controls.

This guide provides a self-validating operational framework for the safe handling, containment,
and disposal of this specific halogenated aromatic compound.

Physicochemical Hazard Profile & Mechanistic
Causality
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Before donning any PPE, you must understand the chemical's intrinsic behavior. The reactivity
of 4-Chloro-2-hydroxy-3-methylbenzaldehyde is driven by its functional groups. The
aldehyde moiety is highly electrophilic and can form Schiff bases with primary amines in
biological tissues, which is the primary mechanism for its skin and respiratory irritation.

Furthermore, the ortho-relationship between the hydroxyl and formyl groups allows for strong
intramolecular hydrogen bonding. This slightly increases the compound's volatility compared to
para-substituted analogs. Combined with the chlorine atom, which increases the molecule's
lipophilicity (LogP = 3.15) , the compound has an enhanced ability to penetrate the stratum
corneum compared to non-halogenated derivatives.

Table 1: Physicochemical and Hazard Data Summary

Property | Metric Value | GHS Classification Mechanistic Rationale

Unique identifier for tracking

CAS Number 55289-23-1 _
and SDS retrieval.
] Essential for stoichiometric
Molecular Weight 170.59 g/mol )
calculations.
N o High lipophilicity enhances
LogP (Partition Coefficient) ~3.15 )
dermal penetration.
) ) Prone to aerosolization and
Physical State Solid (Powder/Crystals) ) )
static charge during transfer.
o Electrophilic aldehyde causes
Skin Irritation GHSO07, H315 ) o
protein cross-linking.
o Direct electrophilic attack on
Eye Irritation H319 )
corneal proteins.
Inhalation of fine particulate
Respiratory Irritation H335, P261 dust irritates mucosal

membranes.

Strategic PPE Selection & Justification
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Standard laboratory attire is insufficient for halogenated aromatics. The selection of PPE must
be treated as a layered defense system against a lipophilic, electrophilic solid .

» Hand Protection (Gloves): Use Nitrile gloves (minimum 0.11 mm thickness) for handling the
pure solid.

o Causality: Nitrile provides excellent resistance to solid halogenated organics. However, if
the compound is dissolved in a carrier solvent (e.g., Dichloromethane or DMF), the solvent
dictates glove choice. In such cases, upgrade to heavier butyl rubber or laminate (e.g.,
Silver Shield) gloves, as standard nitrile degrades rapidly upon solvent breakthrough.

o Eye/Face Protection:Chemical safety goggles are mandatory.

o Causality: Safety glasses with side shields do not provide adequate orbital protection
against fine airborne dust generated during the transfer of solid benzaldehydes.

o Body Protection: A flame-retardant laboratory coat with fitted cuffs.

o Causality: Fitted cuffs prevent the accidental sweeping of powder from the benchtop and
eliminate gaps where airborne particulates could settle on exposed wrists.

o Respiratory Protection: When handled outside a fume hood (which is strictly against
protocol), a particulate respirator (N95 or P100) is required.

o Causality: The compound's H335 classification necessitates the absolute filtration of fine
solid aerosols to prevent mucosal irritation.

Operational Workflows & Engineering Controls

Engineering controls are your primary barrier. All handling of 4-Chloro-2-hydroxy-3-
methylbenzaldehyde must occur within a certified chemical fume hood. The following protocol
is designed as a self-validating system to ensure safety at every step.

Step-by-Step Handling Methodology:

o System Verification: Before opening the chemical container, confirm the fume hood monitor
displays a face velocity between 80-120 feet per minute (fpm). Validation: If the alarm
sounds or the monitor reads below 80 fpm, abort the operation.
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* Workspace Preparation: Line the weighing area with anti-static weighing paper. Halogenated
powders often carry static charges, causing them to "jump" and contaminate the workspace.

+ Transfer Mechanics: Use a grounded, anti-static spatula to transfer the solid. Avoid rapid
vertical movements that generate aerosolized dust.

+ Containment: Immediately seal the source container after the required mass is obtained.
Store at 0—6°C in an airtight container to prevent oxidative degradation of the aldehyde into a
carboxylic acid.

+ Decontamination: Wipe down the balance and surrounding area with a solvent-dampened
tissue (e.g., isopropanol), followed by a soap and water wipe.

Pre-Operation Setup

Don PPE Verify Fume Hood
(Nitrile, Goggles, Lab Coat) Face Velocity >100 fpm

Weighing & Transfer
(Use anti-static tools)

Reaction Setup
(Inert Atmosphere)

Decontamination
(Soap & Water)

Click to download full resolution via product page

Figure 1: Operational workflow for handling 4-Chloro-2-hydroxy-3-methylbenzaldehyde.
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Spill Management & Halogenated Waste Disposal

Because this compound contains a chlorine atom, its disposal is subject to strict environmental
regulations . Incineration of halogenated organics at low temperatures can generate highly
toxic polychlorinated dibenzodioxins (PCDDs).

Step-by-Step Spill Response:

¢ [solation: Evacuate non-essential personnel from the immediate area. Ensure the fume hood
or room ventilation is operating at maximum capacity.

o Containment: Do not sweep dry powder, as this aerosolizes the irritant. Gently cover the spill
with an inert, damp absorbent material (e.g., vermiculite or sand moistened with water).

¢ Collection: Use a non-sparking scoop to collect the absorbed mixture and place it into a
chemically compatible, sealable high-density polyethylene (HDPE) container.

o Neutralization & Validation: Wash the spill surface with a mild alkaline detergent solution to
neutralize residual acidic phenolic compounds. Validation: Test the final rinse water with pH
indicator paper; a neutral pH (7.0) confirms complete decontamination.

Disposal Protocol:

o Segregation: The collected waste MUST be strictly segregated into a designated
"Halogenated Organic Waste" stream. Never mix with standard non-halogenated solvents.

o Labeling: Clearly label the container with the chemical name, CAS number (55289-23-1),
and the specific hazard (Halogenated Irritant).

o Destruction: Transfer to a licensed hazardous waste facility for high-temperature incineration
(>1000°C) equipped with flue gas scrubbers to safely neutralize hydrogen chloride (HCI) gas
byproducts.
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Figure 2: Step-by-step spill management and halogenated waste disposal pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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